Cas no 2639374-63-1 (rel-(3aR,7aR)-2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: rel-(3aR,7aR)-2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2639374-63-1
• MF: C₁₄H₂₁F₂NO₄
• MW: 305.317651510239
• CID: 5465016
• Update Time: 2025-11-02

rel-(3aR,7aR)-2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4965318091
• rac-(3aR,7aR)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid
• rel-(3aR,7aR)-2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-1H-isoindole-3a-carboxylic acid
• rac-(3aR,7aR)-2-[(tert-butoxy)carbonyl]-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, trans

• Inchi： 1S/C14H21F2NO4/c1-12(2,3)21-11(20)17-7-9-6-14(15,16)5-4-13(9,8-17)10(18)19/h9H,4-8H2,1-3H3,(H,18,19)/t9-,13-/m0/s1
• InChI Key： ZYHVYMFHWZQITD-ZANVPECISA-N
• SMILES： FC1(CC[C@]2(C(=O)O)CN(C(=O)OC(C)(C)C)C[C@@H]2C1)F

Computed Properties

• Exact Mass: 305.14386448 g/mol
• Monoisotopic Mass: 305.14386448 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8
• Molecular Weight: 305.32

Additional information on rel-(3aR,7aR)-2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-1H-isoindole-3a-carboxylic acid

Comprehensive Analysis of rel-(3aR,7aR)-2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2639374-63-1)

The compound rel-(3aR,7aR)-2-(tert-Butoxycarbonyl)-6,6-difluorooctahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2639374-63-1) is a highly specialized chiral building block widely used in pharmaceutical research and organic synthesis. Its unique structural features, including the difluorinated isoindole core and tert-butoxycarbonyl (Boc) protecting group, make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in medicinal chemistry.

One of the most searched questions in the field is: "What are the applications of fluorinated isoindole derivatives in drug design?" This compound addresses this query directly, as its 6,6-difluoro modification significantly improves lipophilicity and membrane permeability—key factors in optimizing pharmacokinetics. The Boc-protected carboxylic acid moiety further enables versatile derivatization, making it a preferred choice for combinatorial chemistry libraries. Recent publications highlight its utility in synthesizing novel G-protein-coupled receptor (GPCR) modulators, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the rel-(3aR,7aR) stereochemistry of this compound is particularly noteworthy. The rigid octahydro-1H-isoindole scaffold provides conformational restraint, which is crucial for achieving high target selectivity—a frequent concern in AI-driven molecular docking studies. Analytical techniques like chiral HPLC and 19F NMR are essential for quality control, as purity thresholds above 98% are often required for pharmaceutical applications. These aspects resonate with trending searches such as "How to characterize fluorinated pharmaceutical intermediates?"

Environmental and regulatory considerations also play a role in its adoption. Unlike some traditional intermediates, this compound’s difluorinated structure often reduces metabolic toxicity, aligning with the pharmaceutical industry’s shift toward green chemistry principles. Its stability under standard storage conditions (-20°C in inert atmosphere) makes it practical for industrial-scale applications, answering common logistical questions like "How to handle air-sensitive Boc-protected compounds?"

In summary, CAS 2639374-63-1 represents a convergence of cutting-edge medicinal chemistry priorities: fluorination strategies, chiral specificity, and modular synthetic utility. As demand grows for next-generation small-molecule therapeutics, this compound’s role in accelerating lead optimization cycles is expected to expand significantly, particularly in oncology and CNS drug development pipelines.